![molecular formula C5H9ClN8 B6275960 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride CAS No. 2763758-92-3](/img/no-structure.png)
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride
Overview
Description
2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C5H9ClN8 and its molecular weight is 216.6. The purity is usually 95.
BenchChem offers high-quality 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[3-(2H-1,2,3,4-tetrazol-5-yl)-1H-1,2,4-triazol-1-yl]ethan-1-amine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2-bromoethanamine with sodium azide to form 2-azidoethanamine. This intermediate is then reacted with 3-(1H-1,2,4-triazol-3-yl)-1H-1,2,4-triazole to form the desired product.", "Starting Materials": [ "2-bromoethanamine", "sodium azide", "3-(1H-1,2,4-triazol-3-yl)-1H-1,2,4-triazole", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-bromoethanamine is reacted with sodium azide in DMF at 80°C for 24 hours to form 2-azidoethanamine.", "Step 2: 2-azidoethanamine is dissolved in DMF and reacted with 3-(1H-1,2,4-triazol-3-yl)-1H-1,2,4-triazole at 80°C for 24 hours to form the desired product.", "Step 3: The product is isolated by filtration and washed with water. The product is then dissolved in hydrochloric acid and the resulting solution is evaporated to dryness to obtain the hydrochloride salt of the product." ] } | |
CAS RN |
2763758-92-3 |
Molecular Formula |
C5H9ClN8 |
Molecular Weight |
216.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
